Cas no 1156714-46-3 ((4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine)

• Product Name: (4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine
• CAS No: 1156714-46-3
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 4823710
• Update Time: 2025-08-03

(4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-yl)methanamine
• (4-(4-(TRIFLUOROMETHYL)PHENYL)-1H-IMIDAZOL-2-YL)METHANAMINE
• (4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine

• Inchi： 1S/C11H10F3N3/c12-11(13,14)8-3-1-7(2-4-8)9-6-16-10(5-15)17-9/h1-4,6H,5,15H2,(H,16,17)
• InChI Key： NLSUDFJWYMITFZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CN=C(CN)N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine

Comprehensive Overview of (4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine (CAS No. 1156714-46-3)

The compound (4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine, with CAS No. 1156714-46-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylphenyl group attached to an imidazole core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for small-molecule inhibitors and targeted therapies.

One of the key reasons for the growing interest in 1156714-46-3 is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often linked to diseases such as cancer and autoimmune disorders. The imidazole moiety in this compound provides a versatile scaffold for designing molecules that can selectively bind to kinase targets. Recent studies have explored its derivatives as potential candidates for anti-inflammatory and anti-cancer agents, aligning with the current focus on precision medicine.

In addition to its pharmaceutical applications, (4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine is also being investigated in agrochemical research. The trifluoromethyl group is known to enhance the bioactivity and stability of pesticides and herbicides. This has led to its use in developing next-generation crop protection products, addressing the global need for sustainable agriculture solutions. Farmers and researchers alike are searching for compounds that offer higher efficacy with lower environmental impact, making this molecule a topic of interest.

The synthesis of CAS No. 1156714-46-3 involves multi-step organic reactions, often starting from commercially available aryl halides and imidazole precursors. Optimizing the yield and purity of this compound is a common challenge in laboratories, prompting discussions on green chemistry and cost-effective synthesis routes. These topics are highly relevant in the context of reducing chemical waste and improving process efficiency, which are priorities for modern chemical industries.

From a commercial perspective, the demand for (4-(4-(Trifluoromethyl)phenyl)-1H-imidazol-2-YL)methanamine is driven by its versatility and the expanding market for fine chemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and R&D departments. Its CAS registry number (1156714-46-3) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance, which is crucial for researchers navigating the complex landscape of chemical procurement.

In summary, 1156714-46-3 represents a promising building block in medicinal and agrochemical chemistry. Its structural features and functional groups make it a valuable tool for scientists exploring new therapeutic and agricultural solutions. As research continues to uncover its potential, this compound is likely to remain a focal point in discussions about drug discovery, sustainable agriculture, and innovative chemical synthesis.